1-Cyclopropyl-3-[2-(methylsulfinyl)pyrimidin-4-yl]propan-2-one

• Molecular Formula: C11H14N2O2S
• Molecular Weight: 238.31 g/mol
• IUPAC Name: 1-cyclopropyl-3-(2-methylsulfinylpyrimidin-4-yl)propan-2-one
• InChI: InChI=1S/C11H14N2O2S/c1-16(15)11-12-5-4-9(13-11)7-10(14)6-8-2-3-8/h4-5,8H,2-3,6-7H2,1H3
• InChI Key: RFQIICQNRBGJTC-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)C1=NC=CC(=N1)CC(=O)CC2CC2

Description

1-Cyclopropyl-3-[2-(methylsulfinyl)pyrimidin-4-yl]propan-2-one is a useful research compound. Its molecular formula is C11H14N2O2S and its molecular weight is 238.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-cyclopropyl-3-[2-(methylsulfanyl)pyrimidin-4-yl]propan-2-one (2) (3.00 g, 13.49 mmol) in DCM (54.0 mL) at rt, mCPBA (3.99 g, 16.19 mmol) was added in portions. The reaction mixture was stirred at rt for 1 hour. The reaction was partitioned between saturated sodium carbonate solution and DCM and the aqueous layer was back-extracted. The organic extracts were combined, washed with brine, dried over sodium sulfate, then concentrated in vacuo. The crude product was purified by Biotage™ silica gel chromatography [100% DCM to 5% MeOH/DCM] to afford the desired product as a viscous yellow oil (1.88 g, 58.5% yield), which was still contaminated with residual m-chlorobenzoic acid and carried on to the next step. MS (ES+): m/z=239.2 (100) [MH+2]. HPLC: tR=0.73 minute over 3 minutes. Purity: 67.7% [HPLC (LC/MS) at 220 nm].